Cas no 58841-35-3 (Benzenamine, 4-[2-(4-methylphenoxy)ethoxy]-2-nitro-)

• Product Name: Benzenamine, 4-[2-(4-methylphenoxy)ethoxy]-2-nitro-
• CAS No: 58841-35-3
• MF: C₁₅H₁₆N₂O₄
• MW: 288.298543930054
• CID: 340660
• PubChem ID: 21496500
• Update Time: 2025-04-19

Benzenamine, 4-[2-(4-methylphenoxy)ethoxy]-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-[2-(4-methylphenoxy)ethoxy]-2-nitro-
• 4-[2-(4-methylphenoxy)ethoxy]-2-nitroaniline
• DTXSID90614973
• SCHEMBL11847367
• 58841-35-3

• Inchi： 1S/C15H16N2O4/c1-11-2-4-12(5-3-11)20-8-9-21-13-6-7-14(16)15(10-13)17(18)19/h2-7,10H,8-9,16H2,1H3
• InChI Key： YDFAAEZTUWOHBR-UHFFFAOYSA-N
• SMILES： O(C1=CC=C(C(=C1)[N+](=O)[O-])N)CCOC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 288.11108
• Monoisotopic Mass: 288.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 90.3Ų

Experimental Properties

• PSA: 87.62